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Compound of Interest

Compound Name: elF4A3-IN-13

cat. No.: B15139715

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eukaryotic initiation factor 4A3 (elF4A3), a DEAD-box RNA helicase, is a core component of
the exon junction complex (EJC).[1][2] The EJC is assembled on spliced mRNAs and is
involved in post-transcriptional processes such as mRNA export, cytoplasmic localization, and
nonsense-mediated mMRNA decay (NMD).[1][3][4] eIF4A3 plays a crucial role in these
processes, and its dysregulation has been implicated in various diseases, including cancer.[5]
[6] This makes elF4A3 an attractive target for therapeutic intervention.

elF4A3-IN-13 is a potent inhibitor of elF4A3. It is an analog of silvestrol and has been shown to
interfere with the assembly of the elF4F translation complex.[7] This document provides
detailed protocols for the preparation of elF4A3-IN-13 stock solutions for use in research and
drug development applications.

Quantitative Data Summary

A summary of the key quantitative data for elIF4A3-IN-13 is provided in the table below for easy
reference.
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Property Value Reference
Molecular Formula C2sH28CINOe [7]
Molecular Weight 509.98 g/mol [7]
Eukaryotic Initiation Factor
Target [7]
(elF)
Pathway Cell Cycle/DNA Damage [7]
EC50 (myc-LUC) 0.6 nM [7]
EC50 (tub-LUC) 15 nM [7]
Growth Inhibition EC50 (MDA-
0.4 nM [7]

MB-231 cells)

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of

elF4A3-IN-13

This protocol describes the preparation of a 10 mM stock solution of elF4A3-IN-13 in DMSO.

Materials:

elF4A3-IN-13 (solid powder)

Microcentrifuge tubes (1.5 mL)

Pipette and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Dimethyl sulfoxide (DMSO), anhydrous, molecular biology grade
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Safety Precautions: Work in a chemical fume hood and wear appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing the Compound:
o Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical balance.

o Carefully weigh out 1 mg of elF4A3-IN-13 powder into the tared tube. Record the exact
weight.

Calculating the Volume of DMSO:

o Use the following formula to calculate the volume of DMSO required to achieve a 10 mM
concentration:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of elF4A3-IN-13 (MW = 509.98 g/mol ):

Volume (L) = (0.001 g / 509.98 g/mol ) / 0.010 mol/L = 0.000196 L

Volume (uL) = 196 pL
Dissolving the Compound:

o Add the calculated volume (196 pL) of anhydrous DMSO to the microcentrifuge tube
containing the elF4A3-IN-13 powder.

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved. A brief sonication may be used to aid dissolution if necessary.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes (e.g.,
10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[7] Ensure the tubes are sealed tightly and protected from
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light.[7]
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Caption: Experimental workflow for preparing and using elF4A3-IN-13.
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Caption: Inhibition of elF4F complex assembly by elF4A3-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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